Cas no 58910-74-0 (Formamide, N-(4,6-dichloro-2-pyrimidinyl)-)

• Product Name: Formamide, N-(4,6-dichloro-2-pyrimidinyl)-
• CAS No: 58910-74-0
• MF: C₅H₃Cl₂N₃O
• MW: 192.002818346024
• CID: 340454
• PubChem ID: 21499405
• Update Time: 2025-04-19

Formamide, N-(4,6-dichloro-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Formamide, N-(4,6-dichloro-2-pyrimidinyl)-
• N-(4,6-dichloropyrimidin-2-yl)formamide
• IZHUVFHAMDUSSM-UHFFFAOYSA-N
• SCHEMBL11853374
• DTXSID00615037
• 2-formamido-4,6-dichloropyrimidine
• 58910-74-0

• Inchi： 1S/C5H3Cl2N3O/c6-3-1-4(7)10-5(9-3)8-2-11/h1-2H,(H,8,9,10,11)
• InChI Key： IZHUVFHAMDUSSM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)NC=O)Cl

Computed Properties

• Exact Mass: 190.96549
• Monoisotopic Mass: 190.9653171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.9Ų

Experimental Properties

• PSA: 54.88